1-(2-ethoxyphenyl)-4-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2,3(1H,4H)-dione

• IUPAC Name: 1-(2-ethoxyphenyl)-4-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C19H16N4O4S/c1-2-26-14-7-4-3-6-13(14)23-10-9-22(18(24)19(23)25)12-16-20-17(21-27-16)15-8-5-11-28-15/h3-11H,2,12H2,1H3
• InChI Key: OYWSUSLUTKRIHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C19H16N4O4S
• Molecular Weight: 396.4 g/mol

Description

1-(2-ethoxyphenyl)-4-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C19H16N4O4S and its molecular weight is 396.42. The purity is usually 95%.
BenchChem offers high-quality 1-(2-ethoxyphenyl)-4-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2,3(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-ethoxyphenyl)-4-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2,3(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectral Characterisation

Researchers have developed various synthetic routes and spectral characterisation techniques for compounds structurally related to "1-(2-ethoxyphenyl)-4-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2,3(1H,4H)-dione". These studies often focus on the synthesis of novel derivatives and their characterization, which is crucial for understanding their potential applications in materials science, pharmaceuticals, and chemical synthesis (Mahmoud et al., 2012).

Antimicrobial and Anti-inflammatory Properties

Compounds with similar structures have been evaluated for their antimicrobial and anti-inflammatory properties. This research is pivotal for the development of new therapeutic agents. For instance, thieno[3,4-c]pyrazole derivatives have shown promising analgesic, antiinflammatory, and antipyretic activities, indicating their potential in medical research for developing new treatments (Menozzi et al., 1992).

Advanced Materials and Chemical Synthesis

The synthesis of novel heterocyclic compounds, including oxadiazoles and pyrazines, plays a significant role in the development of advanced materials. These compounds are explored for their optical, electronic, and charge transport properties, which are essential for applications in organic light-emitting diodes (OLEDs) and other electronic devices (Sun & Jin, 2017).

Heterocyclic Compounds in Drug Discovery

The synthesis and biological evaluation of heterocyclic compounds derived from similar structures have significant implications in drug discovery. These studies often target the development of compounds with anti-proliferative, anti-bacterial, and anti-fungal activities, which could lead to the discovery of new drugs (Mohareb et al., 2021).